Cas no 412013-51-5 (1-3-(chloromethyl)-2,4,6-trimethylphenylethanone)

1-3-(chloromethyl)-2,4,6-trimethylphenylethanone structure
412013-51-5 structure
Product Name:1-3-(chloromethyl)-2,4,6-trimethylphenylethanone
CAS No:412013-51-5
MF:C12H15ClO
MW:210.699902772903
MDL:MFCD06357415
CID:843499
PubChem ID:606945
Update Time:2025-09-20

1-3-(chloromethyl)-2,4,6-trimethylphenylethanone Chemical and Physical Properties

Names and Identifiers

    • 1-[3-(CHLOROMETHYL)-2,4,6-TRIMETHYLPHENYL]ETHANONE
    • 1-(3-(Chloromethyl)-2,4,6-trimethylphenyl)ethanone
    • CS-0307863
    • 1-(3-Chloromethyl-2,4,6-trimethylphenyl)ethanone
    • MFCD06357415
    • J-504097
    • ethanone, 1-[3-(chloromethyl)-2,4,6-trimethylphenyl]-
    • EN300-09264
    • ALBB-025887
    • G30874
    • 1-[3-(chloromethyl)-2,4,6-trimethylphenyl]ethan-1-one
    • IDTSHTPFUYLXGB-UHFFFAOYSA-N
    • 412013-51-5
    • 1-[3-(Chloromethyl)-2,4,6-trimethylphenyl]-ethanone
    • LS-08720
    • Z56346918
    • AKOS001083009
    • 1-3-(chloromethyl)-2,4,6-trimethylphenylethanone
    • MDL： MFCD06357415
    • Inchi： 1S/C12H15ClO/c1-7-5-8(2)12(10(4)14)9(3)11(7)6-13/h5H,6H2,1-4H3
    • InChI Key： IDTSHTPFUYLXGB-UHFFFAOYSA-N
    • SMILES： ClCC1C(C)=CC(C)=C(C(C)=O)C=1C

Computed Properties

  • Exact Mass: 210.0811428g/mol
  • Monoisotopic Mass: 210.0811428g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 17.1Ų

1-3-(chloromethyl)-2,4,6-trimethylphenylethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C650345-25mg
1-[3-(chloromethyl)-2,4,6-trimethylphenyl]ethanone
 412013-51-5
25mg
 $ 50.00 2022-06-06
TRC
C650345-50mg
1-[3-(chloromethyl)-2,4,6-trimethylphenyl]ethanone
 412013-51-5
50mg
 $ 70.00 2022-06-06
TRC
C650345-250mg
1-[3-(chloromethyl)-2,4,6-trimethylphenyl]ethanone
 412013-51-5
250mg
 $ 275.00 2022-06-06
abcr
AB415611-500 mg
1-[3-(Chloromethyl)-2,4,6-trimethylphenyl]ethanone
 412013-51-5
500MG
 €254.60 2023-02-03
abcr
AB415611-1 g
1-[3-(Chloromethyl)-2,4,6-trimethylphenyl]ethanone
 412013-51-5
1g
 €322.50 2023-04-24
abcr
AB415611-5 g
1-[3-(Chloromethyl)-2,4,6-trimethylphenyl]ethanone
 412013-51-5
5g
 €907.00 2023-04-24
Ambeed
A416050-1g
1-(3-(Chloromethyl)-2,4,6-trimethylphenyl)ethanone
 412013-51-5 97%
1g
 $267.00 2021-07-07
Enamine
EN300-09264-0.05g
1-[3-(chloromethyl)-2,4,6-trimethylphenyl]ethan-1-one
 412013-51-5 95.0%
0.05g
 $35.0 2025-02-21
Enamine
EN300-09264-0.1g
1-[3-(chloromethyl)-2,4,6-trimethylphenyl]ethan-1-one
 412013-51-5 95.0%
0.1g
 $52.0 2025-02-21
Enamine
EN300-09264-0.25g
1-[3-(chloromethyl)-2,4,6-trimethylphenyl]ethan-1-one
 412013-51-5 95.0%
0.25g
 $75.0 2025-02-21

1-3-(chloromethyl)-2,4,6-trimethylphenylethanone Suppliers

Amadis Chemical Company Limited
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(CAS:412013-51-5)1-3-(chloromethyl)-2,4,6-trimethylphenylethanone
Order Number:A1028962
Stock Status:in Stock
Quantity:10.0g/5.0g/1.0g/500.0mg
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:37
Price ($):1726.0/1015.0/338.0/220.0
Email:sales@amadischem.com

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412013-51-5 (1-3-(chloromethyl)-2,4,6-trimethylphenylethanone) Related Products

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Amadis Chemical Company Limited
(CAS:412013-51-5)1-3-(chloromethyl)-2,4,6-trimethylphenylethanone
A1028962
Purity:99%/99%/99%/99%
Quantity:10.0g/5.0g/1.0g/500.0mg
Price ($):1726.0/1015.0/338.0/220.0
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